Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H11N3O2/c1-2-15-10(14)7-6-12-9-5-3-4-8(11)13(7)9/h3-6H,2,11H2,1H3
• InChI Key: PFXXKKHXIVKGMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1C(=CC=C2)N
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C10H11N3O2. It has a molecular weight of 205.22. This compound is typically stored at 4°C and should be protected from light.

Molecular Structure Analysis

The InChI code for Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate is 1S/C10H11N3O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2,11H2,1H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate is a solid powder. It has a boiling point of 216-218°C. The compound should be stored at 4°C and protected from light.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate derivatives are synthesized through various chemical reactions involving ethyl 2-chloroacetoacetate and 2-aminopyridines or 2-aminopyrimidines, followed by hydrolysis to yield the corresponding carboxylic acids. These compounds are then explored for their chemical properties and potential reactivity in the synthesis of more complex heterocyclic compounds (Abignente et al., 1982; Abignente et al., 1984).

Potential Biological Activity

The imidazo[1,2-a]pyridine system has been investigated as a precursor for building fused triazines and other heterocycles with potential biological activity. For example, ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate is used to generate substituted nitro carboxamidoimidazopyridines, which are then transformed into various biologically active derivatives (Zamora et al., 2004).

Advanced Synthesis Techniques

Research has also focused on developing advanced synthesis techniques for ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate derivatives, such as microwave-mediated, regioselective, or ionic liquid-promoted synthesis methods. These approaches aim to enhance the efficiency, yield, and selectivity of the synthetic processes, contributing to the broader application of these compounds in various research domains (Eynde et al., 2001; Shaabani et al., 2006).

Applications in Heterocyclic Chemistry

Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate serves as a key intermediate in the synthesis of diverse heterocyclic compounds. These include pyrido[3,2-d]pyrimidines, pyrazolo[3,4-b]pyridines, and various other fused heterocycles, which are of interest due to their potential pharmacological properties and applications in material science (Bakhite et al., 2005; Ghaedi et al., 2015).

Safety and Hazards

Ethyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate should be handled with care. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and not getting it in eyes, on skin, or on clothing. It should be kept away from heat/sparks/open flames/hot surfaces.

Synthesis routes and methods

Procedure details

In 1250 ml of ether was suspended 56.0 g (500 mM) of potassium tert-butoxide and while the suspension was stirred vigorously, a solution of 37.0 g (500 mM) of ethyl formate and 61.3 g (500 mM) of ethyl chloroacetate in 100 ml of ether was added dropwise at room temperature over 15 minutes. The reaction mixture was stirred at room temperature for 30 minutes and the precipitate that formed was recovered by filtration. The precipitate was rinsed with 50 ml of ether and dried in vacuo to give 93.13 g of ethyl 2-chloro-2-formylacetate potassium salt as light-yellow solid. In 40 ml of ethanol was suspended 7.59 g (40.0 mM) of this ethyl 2-chloro-2-formylacetate potassium salt as well as 2.18 g (20.0 mM) of 2,6-diaminopyridine and following addition of 2.3 ml (40 mM) of acetic acid, the mixture was refluxed for 3 hours. After completion of the reaction, the precipitate that formed was recovered by filtration and rinsed with 10 ml of ethanol. The filtrate and the washes were pooled and neutralized with aqueous NaCO3 solution, and the solvent was distilled off under reduced pressure. The residue was extracted with 100 ml of ethyl acetate and the organic layer was washed with 100 ml of saturated aqueous NaCl solution and dried over MgSO4. The solvent was distilled off under reduced pressure and the residue was washed with ether to provide 1.65 g of the title compound as light-yellow solid. The washes were concentrated and the residue was purified by silica gel column chromatography (eluent: ethyl acetate) to provide 0.61 g of the title compound (total yield 2.26 g, percent yield 55.1%).